Cas no 139584-78-4 (5-Pyrimidinecarboxylic acid, 2-propynyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-propynyl ester
• CAS No: 139584-78-4
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 1275464
• PubChem ID: 15748931
• Update Time: 2025-04-20

5-Pyrimidinecarboxylic acid, 2-propynyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-propynyl ester
• prop-2-ynyl pyrimidine-5-carboxylate
• DTXSID30577917
• PROP-2-YN-1-YL PYRIMIDINE-5-CARBOXYLATE
• 139584-78-4

• Inchi： 1S/C8H6N2O2/c1-2-3-12-8(11)7-4-9-6-10-5-7/h1,4-6H,3H2
• InChI Key： VVAWOXDVRMMVKJ-UHFFFAOYSA-N
• SMILES： O(CC#C)C(C1=CN=CN=C1)=O

Computed Properties

• Exact Mass: 162.04298
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08